Cas no 16175-67-0 (2-amino-6,7-dimethoxyquinazolin-4-ol)

2-Amino-6,7-dimethoxyquinazolin-4-ol is a quinazoline derivative with notable applications in pharmaceutical and chemical research. Its structural features, including the amino and hydroxyl groups at the 2- and 4-positions, along with dimethoxy substitutions at the 6- and 7-positions, make it a versatile intermediate for synthesizing biologically active compounds. This compound is particularly valuable in medicinal chemistry for developing kinase inhibitors and other therapeutic agents due to its ability to modulate enzyme activity. Its high purity and stability under standard conditions ensure reliable performance in experimental settings. Researchers favor this derivative for its well-defined reactivity and compatibility with further functionalization, supporting advancements in drug discovery and organic synthesis.
2-amino-6,7-dimethoxyquinazolin-4-ol structure
16175-67-0 structure
Product Name:2-amino-6,7-dimethoxyquinazolin-4-ol
CAS No:16175-67-0
MF:C10H11N3O3
MW:221.212641954422
MDL:MFCD11110219
CID:1025580
PubChem ID:135547026
Update Time:2025-06-07

2-amino-6,7-dimethoxyquinazolin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-6,7-dimethoxyquinazolin-4(3H)-one
    • 2-amino-6,7-dimethoxy-3,4-dihydroquinazolin-4-one
    • 2-AMINO-6,7-DIMETHOXYQUINAZOLIN-4-OL
    • 2-Amino-6,7-dimethoxyquizolin-4(3H)-one
    • 2-Amino-6,7-dimethoxy-3,4-dihydro-4-chinazolinon
    • 2-amino-6,7-dimethoxy-3H-quinazolin-4-one
    • 2-amino-6,7-dimethoxyquinolizin-4(3H)-one
    • ANW-47632
    • BB_NC-1948
    • CTK8B5112
    • STK645032
    • 4(3H)-Quinazolinone, 2-amino-6,7-dimethoxy-
    • CS-0215817
    • AKOS005175185
    • SCHEMBL14072478
    • CCG-344791
    • DA-17792
    • AS-18139
    • F15671
    • DTXSID00445396
    • STK801600
    • MFCD08458205
    • EN300-302634
    • BBL010426
    • AKOS005576407
    • AB63498
    • 2-amino-6,7-dimethoxy-1H-quinazolin-4-one
    • 16175-67-0
    • 2-Amino-6,7-dimethoxy-4(3H)-quinazolinone
    • ALBB-015878
    • 2-amino-6,7-dimethoxyquinazolin-4-ol
    • MDL: MFCD11110219
    • Inchi: 1S/C10H11N3O3/c1-15-7-3-5-6(4-8(7)16-2)12-10(11)13-9(5)14/h3-4H,1-2H3,(H3,11,12,13,14)
    • InChI Key: OEASVAKVZYHCQH-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2=C(C(NC(N)=N2)=O)C=1)OC

Computed Properties

  • Exact Mass: 221.08013
  • Monoisotopic Mass: 221.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 85.9Ų

Experimental Properties

  • Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: >300°C
  • Boiling Point: 420.9±55.0°C at 760 mmHg
  • Solubility: Very slightly soluble (0.51 g/l) (25 º C),
  • PSA: 85.94

2-amino-6,7-dimethoxyquinazolin-4-ol Security Information

2-amino-6,7-dimethoxyquinazolin-4-ol Pricemore >>

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